Cas no 2229543-27-3 (3,3-difluoro-3-(oxan-3-yl)propan-1-ol)

• Product Name: 3,3-difluoro-3-(oxan-3-yl)propan-1-ol
• CAS No: 2229543-27-3
• MF: C₈H₁₄F₂O₂
• MW: 180.192369937897
• CID: 5993717
• PubChem ID: 165683293
• Update Time: 2025-06-09

3,3-difluoro-3-(oxan-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(oxan-3-yl)propan-1-ol
• EN300-2006427
• 2229543-27-3

• Inchi： 1S/C8H14F2O2/c9-8(10,3-4-11)7-2-1-5-12-6-7/h7,11H,1-6H2
• InChI Key： YVQAGSOKWRQNBT-UHFFFAOYSA-N
• SMILES： FC(CCO)(C1COCCC1)F

Computed Properties

• Exact Mass: 180.09618601g/mol
• Monoisotopic Mass: 180.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.5Ų

Additional information on 3,3-difluoro-3-(oxan-3-yl)propan-1-ol

3,3-Difluoro-3-(oxan-3-yl)propan-1-ol (CAS No. 2229543-27-3): A Versatile Fluorinated Building Block for Modern Chemistry

In the realm of synthetic chemistry, fluorinated compounds have garnered significant attention due to their unique physicochemical properties and broad applications in pharmaceuticals, agrochemicals, and materials science. Among these, 3,3-difluoro-3-(oxan-3-yl)propan-1-ol (CAS No. 2229543-27-3) stands out as a promising fluorinated building block. This compound, characterized by its difluoromethyl and tetrahydropyran (oxane) moieties, offers a blend of stability and reactivity, making it a valuable intermediate for researchers and industrial chemists alike.

The growing interest in fluorinated organic compounds is driven by their ability to modulate lipophilicity, metabolic stability, and bioavailability—key factors in drug design. Searches for "fluorinated alcohols in drug discovery" or "CAS 2229543-27-3 applications" reflect the demand for innovative fluorinated synthons. 3,3-Difluoro-3-(oxan-3-yl)propan-1-ol aligns with this trend, as its structure enables selective functionalization for medicinal chemistry and material science applications.

From a synthetic perspective, the oxan-3-yl group in this compound introduces steric and electronic effects that can influence reaction pathways, a topic frequently explored in queries like "tetrahydropyran derivatives in synthesis". Meanwhile, the difluoromethyl unit is a sought-after motif in bioisosteric replacements, often replacing hydroxyl or methyl groups to enhance compound properties. This dual functionality makes CAS 2229543-27-3 a versatile candidate for catalysis and stereoselective transformations.

Environmental and regulatory considerations also play a role in the popularity of fluorinated compounds. Unlike some persistent pollutants, carefully designed fluorinated intermediates like 3,3-difluoro-3-(oxan-3-yl)propan-1-ol can offer sustainable alternatives with reduced ecological impact. Researchers searching for "green fluorination methods" or "safe fluorinated building blocks" will find this compound’s balanced reactivity and stability advantageous.

In summary, 3,3-difluoro-3-(oxan-3-yl)propan-1-ol (CAS No. 2229543-27-3) exemplifies the innovation driving modern fluorochemistry. Its applications span drug development, catalysis, and materials engineering, addressing both scientific and industrial needs. As interest in tailored fluorination grows, this compound is poised to remain a focal point in cutting-edge research.